Ethyl 2-thienylacetate

• IUPAC Name: ethyl 2-thiophen-2-ylacetate
• InChI: InChI=1S/C8H10O2S/c1-2-10-8(9)6-7-4-3-5-11-7/h3-5H,2,6H2,1H3
• InChI Key: QSUANHXENVRFDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC=CS1
• Molecular Formula: C8H10O2S
• DSSTOX Substance ID: DTXSID00205977
• Molecular Weight: 170.23 g/mol
• CAS RN: 57382-97-5

Description

Ethyl 2-thienylacetate is a chemical compound that is related to various heterocyclic derivatives synthesized for different biological activities and applications. Although the provided papers do not directly discuss this compound, they provide insights into similar compounds and their syntheses, molecular structures, chemical reactions, and physical and chemical properties.

Synthesis Analysis

The synthesis of related heterocyclic derivatives often involves multicomponent reactions or condensation reactions. For instance, a multicomponent reaction was used to synthesize Ethyl 2-(dichloromethyl)-4-methyl-1-phenyl-6-thioxo-1,6-dihydropyrimidine-5-carboxylate under mild conditions . Similarly, Ethyl azidoacetate was reacted with thiophene-2,3-dialdehyde to yield thieno[2,3-c] and -[3,2-c] pyridines and pyridones . These methods could potentially be adapted for the synthesis of this compound.

Molecular Structure Analysis

The molecular structures of synthesized compounds are often confirmed using spectroscopic methods such as NMR and X-ray crystallography. For example, the molecular structure of a thioamide derivative was determined by X-ray diffraction, and its geometry was optimized using quantum mechanical calculations . Similarly, the crystal structure of ethyl (2-amino-4-phenyl-5-thiazolyl)acetate was determined by X-ray methods, revealing a non-planar molecule stabilized by hydrogen bonds . These techniques could be applied to determine the molecular structure of this compound.

Chemical Reactions Analysis

The chemical reactivity of related compounds includes their ability to undergo further reactions. For instance, Ethyl N-(3-cyano-4, 5-dihydro-2-thienyl) oxamate reacted with various cyanomethylene compounds to form dihydropyrimidine derivatives . This indicates that this compound may also participate in similar reactions, potentially leading to a variety of heterocyclic compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds are characterized using spectroscopic techniques and computational studies. The FT-IR, FT-Raman, and NMR spectra provide insights into the vibrational and electronic properties of the molecules . Computational studies, such as DFT calculations, help in understanding the molecular geometry, vibrational frequencies, and NMR chemical shifts, which can be compared with experimental data for validation . These methods would be essential in analyzing the properties of this compound.

Relevant Case Studies

Several of the synthesized compounds have been evaluated for biological activities, such as antimicrobial, antiviral, anti-aggregation, and antitumor activities . For example, novel ethyl 2-[aryl(thiazol-2-yl)amino]acetates showed significant inhibition towards α-glucosidase and β-glucosidase enzymes . Another compound exhibited distinct inhibition of the proliferation of some cancer cell lines . These case studies suggest that this compound could also be evaluated for similar biological activities.

Scientific Research Applications

Electropolymerization and Conducting Films

Ethyl 2-thienylacetate has been utilized in the synthesis of monomers for electropolymerization. A study demonstrated the successful electropolymerization of a compound derived from this compound, resulting in highly cross-linked, insoluble polymer films. These polymeric films exhibit significant hardness and potential applications in protective coatings and electronic devices (Dass et al., 2006).

Organic Synthesis and Stereochemistry

This compound is involved in complex organic synthesis processes. One study describes its use in L-proline-catalyzed reactions to synthesize thienothiopyrans, which are highly substituted and feature multiple stereocenters. This demonstrates its utility in creating complex organic molecules with potential pharmaceutical applications (Indumathi et al., 2010).

Synthesis of Thio-1,3,4-oxadiazol-2-yl Derivatives

In another application, this compound derivatives have been synthesized for potential industrial applications. This research includes detailed characterization using NMR, IR, and mass spectrometry, indicating its relevance in the field of material science and industrial chemistry (Shafi et al., 2021).

Hydrodehalogenation Studies

This compound derivatives have been studied in the context of hydrodehalogenation reactions. Research has explored the selectivity and rate of these reactions when using supported palladium complexes, indicating the compound's potential in catalysis and organic reaction mechanisms (Gurovets et al., 1984).

Kinetic Resolution in Pharmaceutical Synthesis

The compound has been used in kinetic resolution processes for the production of pharmaceutical intermediates, demonstrating its role in asymmetric synthesis and potential in drug development (Kasture et al., 2005).

Q & A

Q1: What is the significance of finding Ethyl 2-thienylacetate in the Fomitopsis meliae extract?

A1: The presence of this compound in the Fomitopsis meliae extract is significant because this extract exhibited antibacterial activity against common human pathogens like Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and Bacillus subtilis. [] While further research is needed to definitively link this compound to this observed antimicrobial activity, its presence in the active extract makes it a compound of interest for further investigation.